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Compound of Interest

Compound Name: Ferroptosis-IN-17

Cat. No.: B15583697 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

the handling, use, and disposal of Ferroptosis-IN-17, a potent inducer of ferroptosis. By

offering clear procedural guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, building trust and providing value beyond the product itself.

Ferroptosis-IN-17, also known as GPX4 Inhibitor 17, is a ferrocene-containing compound that

induces ferroptosis by inhibiting the activity of glutathione peroxidase 4 (GPX4).[1] Its ability to

trigger this specific form of iron-dependent programmed cell death makes it a valuable tool in

cancer research and other therapeutic areas. However, its potent biological activity

necessitates careful handling and adherence to strict safety protocols.

Essential Safety and Handling Precautions
While a comprehensive Safety Data Sheet (SDS) for Ferroptosis-IN-17 is not publicly

available, based on its nature as a potent small molecule inhibitor and general laboratory safety

principles, the following personal protective equipment (PPE) and handling procedures are

mandatory.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure risk.
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PPE Category Item
Specifications and
Rationale

Hand Protection
Double-gloving with nitrile

gloves

The inner glove should be

tucked under the cuff of the lab

coat, and the outer glove

should extend over the cuff.

This prevents any skin

exposure at the wrist. Change

the outer glove immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes or

aerosols of the compound,

especially when handling

solutions.

Body Protection Fully buttoned laboratory coat

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection
Use in a certified chemical

fume hood

All handling of the solid

compound and preparation of

solutions should be performed

in a chemical fume hood to

prevent inhalation of any

airborne particles.

Engineering Controls and Work Practices
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Control Measure Description and Best Practices

Ventilation
Always handle Ferroptosis-IN-17 in a properly

functioning chemical fume hood.

Designated Area

Designate a specific area within the laboratory

for handling Ferroptosis-IN-17 to prevent cross-

contamination.

Weighing
Weigh the solid compound on a balance located

inside the chemical fume hood.

Solution Preparation

Prepare solutions in the chemical fume hood.

Ferroptosis-IN-17 is soluble in DMSO (≥10

mg/ml) and sparingly soluble in ethanol (1-10

mg/ml).[1]

Hygiene

Wash hands thoroughly with soap and water

after handling the compound, even if gloves

were worn.

Operational Plan: From Receipt to Disposal
A clear and systematic operational plan ensures safety and logistical efficiency throughout the

lifecycle of the compound in the laboratory.

Storage and Stability
Upon receipt, store Ferroptosis-IN-17 at -20°C. The compound is stable for at least four years

when stored under these conditions.[1]

Experimental Workflow
The following diagram outlines a typical experimental workflow for using Ferroptosis-IN-17 to

induce ferroptosis in a cell-based assay.
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Experimental Workflow: Inducing Ferroptosis with Ferroptosis-IN-17

Preparation

Treatment

Analysis

Prepare Ferroptosis-IN-17 stock solution in DMSO

Seed cells in appropriate culture plates

Treat cells with desired concentrations of Ferroptosis-IN-17

Incubate for the determined time course

Measure lipid ROS production (e.g., using C11-BODIPY) Assess cell viability/death (e.g., using Sytox Green or CellTiter-Glo) Analyze protein expression (e.g., GPX4 levels via Western Blot)

Click to download full resolution via product page

A typical workflow for cell-based experiments using Ferroptosis-IN-17.

Mechanism of Action: The Ferroptosis Signaling
Pathway
Ferroptosis-IN-17 induces cell death by inhibiting GPX4, a key enzyme in the ferroptosis

pathway.[1] Understanding this pathway is crucial for designing experiments and interpreting
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results.

Ferroptosis is a form of iron-dependent cell death characterized by the accumulation of lipid

reactive oxygen species (ROS). The central axis of this pathway involves the cystine/glutamate

antiporter (System Xc-), glutathione (GSH) synthesis, and the selenoenzyme glutathione

peroxidase 4 (GPX4). GPX4 utilizes GSH to reduce toxic lipid hydroperoxides to non-toxic lipid

alcohols, thereby protecting the cell from oxidative damage.

By inhibiting GPX4, Ferroptosis-IN-17 disrupts this protective mechanism, leading to an

accumulation of lipid hydroperoxides. In the presence of iron, these hydroperoxides undergo

further reactions, generating more ROS and leading to a cascade of lipid peroxidation that

ultimately damages cellular membranes and causes cell death.
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Ferroptosis Signaling Pathway and the Action of Ferroptosis-IN-17
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Ferroptosis-IN-17 inhibits GPX4, leading to lipid ROS accumulation and cell death.
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Disposal Plan
Proper disposal of Ferroptosis-IN-17 and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as hazardous chemical waste in

accordance with your institution's and local

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated, labeled hazardous

waste container.

Liquid Waste (e.g., cell culture media containing

the compound)

Collect in a labeled, sealed hazardous waste

container. Treatment with a chemical

inactivating agent (e.g., bleach) may be required

by your institution's safety office before disposal.

Disclaimer: This information is intended for guidance only and is based on currently available

data. Always consult your institution's Environmental Health and Safety (EHS) office for specific

disposal protocols and in case of any spills or exposures. Adherence to all institutional and

local regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15583697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

